1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate

• IUPAC Name: 1-[2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl]-4-methylpiperidine;oxalic acid
• InChI: InChI=1S/C16H23Cl2NO2.C2H2O4/c1-13-5-7-19(8-6-13)9-10-20-11-12-21-15-4-2-3-14(17)16(15)18;3-1(4)2(5)6/h2-4,13H,5-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: UTHWBEKZDFLBLC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOCCOC2=C(C(=CC=C2)Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C18H25Cl2NO6
• Molecular Weight: 422.3 g/mol

Description

1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate, also known as JNJ-7925476, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidine derivatives and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor. These actions are thought to contribute to its anti-inflammatory, analgesic, and anxiolytic effects.
Biochemical and Physiological Effects
1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to have anxiolytic effects in animal models of anxiety. Additionally, 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate has been found to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate has several advantages for lab experiments. It has a well-established synthesis method, making it readily available for research purposes. It has also been extensively studied, and its pharmacological profile is well-characterized. However, 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate has some limitations. It has a short half-life, which may limit its effectiveness in certain applications. Additionally, its effects may be dose-dependent, which can complicate experimental design.

Future Directions

There are several future directions for research on 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate. One area of interest is its potential use in the treatment of depression, anxiety, and pain in humans. Additionally, further studies are needed to fully understand its mechanism of action and its effects on various neurotransmitter systems. Another area of interest is the development of more potent and selective derivatives of 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate. Finally, further studies are needed to fully understand the advantages and limitations of 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate in lab experiments and its potential use in clinical settings.
Conclusion
In conclusion, 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has a well-established synthesis method and has been found to have a wide range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate has several potential future applications, including its use in the treatment of depression, anxiety, and pain. Further research is needed to fully understand its mechanism of action and its potential use in clinical settings.

Synthesis Methods

The synthesis of 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate involves several steps. The first step is the reaction of 2,3-dichlorophenol with ethylene oxide to form 2-(2,3-dichlorophenoxy)ethanol. This intermediate is then reacted with 1-(4-methylpiperidin-1-yl)propan-2-ol to form the final product, 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate. The synthesis method is well-established and has been reported in several scientific publications.

Scientific Research Applications

1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate has been extensively studied for its potential therapeutic applications. It has been found to have a wide range of activities, including binding to several receptors in the central nervous system, such as the dopamine and serotonin receptors. It has also been found to have anti-inflammatory and analgesic effects. 1-{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}-4-methylpiperidine oxalate has been investigated for its potential use in the treatment of several disorders, including depression, anxiety, and pain.